Pyridazino(4,3-c)isoquinoline, 3-phenyl-6-(1-pyrrolidinyl)-

• CAS RN: 96826-01-6
• Molecular Formula: C21H18N4
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-phenyl-6-pyrrolidin-1-ylpyridazino[4,3-c]isoquinoline
• InChI: InChI=1S/C21H18N4/c1-2-8-15(9-3-1)18-14-19-20(24-23-18)16-10-4-5-11-17(16)21(22-19)25-12-6-7-13-25/h1-5,8-11,14H,6-7,12-13H2
• InChI Key: FRXHUKCFBXGFBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=CC(=NN=C3C4=CC=CC=C42)C5=CC=CC=C5

Description

Pyridazino(4,3-c)isoquinoline, 3-phenyl-6-(1-pyrrolidinyl)- is a useful research compound. Its molecular formula is C21H18N4 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Phenyl-pyridazino-[4,3-c]isoquinoline (5.83 g, 0.02 mol) and dimethoxyethane (100 ml) are heated to reflux temperature with stirring in a 250 ml flask. Pyrrolidine (3.1 g, 0.044 mol) is added to the obtained solution and heating is continued for further 2 hours. When the reaction is completed, the reaction mixture is concentrated to dryness under reduced pressure and the residue is taken up with water (200 ml), a solid is recovered by filtrating the obtained suspension which is dried yielding 6.1 g of a crude 3-phenyl-6-(1-pyrrolidinyl)pyridazino[4,3-c]isoquinoline. Crystallization from ethyl acetate gives 5.6 g of the pure product of the title. (Yield 85%) M.p. 174°-176° C.